Cas no 2138149-73-0 (3,4-Quinolinediamine, 6-chloro-7-fluoro-)

• Product Name: 3,4-Quinolinediamine, 6-chloro-7-fluoro-
• CAS No: 2138149-73-0
• MF: C₉H₇ClFN₃
• MW: 211.623383760452
• CID: 5269398
• Update Time: 2025-06-26

3,4-Quinolinediamine, 6-chloro-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-chloro-7-fluoro-

• Inchi： 1S/C9H7ClFN3/c10-5-1-4-8(2-6(5)11)14-3-7(12)9(4)13/h1-3H,12H2,(H2,13,14)
• InChI Key： UGCGUVRVPMWLTH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=C(F)C=2)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-chloro-7-fluoro-

Introduction to 3,4-Quinolinediamine, 6-chloro-7-fluoro- (CAS No. 2138149-73-0)

3,4-Quinolinediamine, 6-chloro-7-fluoro-, identified by its Chemical Abstracts Service (CAS) number 2138149-73-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline class of molecules, which are well-documented for their broad spectrum of biological activities and utility in drug development. The structural features of 6-chloro-7-fluoro-3,4-quinolinediamine include both chloro and fluoro substituents, which are strategically positioned to modulate the electronic properties and enhance the binding affinity towards biological targets.

The significance of this compound lies in its potential as a building block for the synthesis of novel therapeutic agents. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of fluorine and chlorine atoms into the quinoline core imparts unique pharmacokinetic and pharmacodynamic characteristics, making it a valuable scaffold for drug discovery. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how these substituents influence the compound's interactions with biological macromolecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. 3,4-Quinolinediamine, 6-chloro-7-fluoro- has been identified as a promising candidate due to its ability to disrupt key signaling pathways. For instance, studies have shown that derivatives of this compound can inhibit tyrosine kinases, which are overexpressed in many solid tumors. The chloro and fluoro groups play a crucial role in optimizing the binding affinity by engaging in hydrophobic interactions and hydrogen bonding with the active sites of these enzymes.

Moreover, the fluorine atom is particularly noteworthy for its ability to enhance metabolic stability and oral bioavailability upon incorporation into drug molecules. This property is especially relevant in the development of next-generation antitumor agents where prolonged circulation time and efficient absorption are critical factors. The synthesis of 6-chloro-7-fluoro-3,4-quinolinediamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process.

The pharmacological profile of CAS No. 2138149-73-0 has been extensively evaluated through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits potent activity against several cancer cell lines while maintaining a favorable safety profile. The presence of both amino groups allows for further derivatization, enabling researchers to fine-tune the pharmacological properties by introducing additional functional moieties. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug efficacy.

One of the most compelling aspects of 3,4-Quinolinediamine, 6-chloro-7-fluoro- is its potential application in targeted therapy. By leveraging its ability to selectively bind to specific biological targets, this compound can be developed into precision medicine approaches that minimize off-target effects. The integration of fluorine into the quinoline scaffold also facilitates positron emission tomography (PET) imaging applications, allowing for non-invasive monitoring of drug distribution and efficacy during clinical trials.

The role of computational methods in understanding the behavior of CAS No. 2138149-73-0 cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to identify lead compounds derived from this scaffold by predicting their binding affinities to various protein targets. Additionally, molecular dynamics simulations have provided insights into how conformational changes within the molecule affect its interaction with biological receptors. These computational tools have significantly accelerated the drug discovery process by reducing the reliance on empirical screening.

In conclusion,3,4-Quinolinediamine, 6-chloro-7-fluoro- represents a cutting-edge therapeutic agent with immense potential in oncology and other disease areas. Its unique structural features combined with recent advancements in synthetic chemistry and computational biology position it as a cornerstone in modern drug development. As research continues to uncover new applications for this compound, it is expected to play an increasingly vital role in addressing unmet medical needs worldwide.